1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-[2-(1-methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C11H17N5/c1-15-6-3-2-4-10(15)5-7-16-9-13-11(8-12)14-16/h9-10H,2-7H2,1H3
• InChI Key: LLUDNRNCAKZIFW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CCN2C=NC(=N2)C#N
• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol

Description

1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile, also known as MET, is a chemical compound that has gained significant attention in scientific research due to its potential applications as a pharmacological agent. This compound belongs to the class of triazole-containing compounds, which have been extensively studied for their biological activities. In

Mechanism of Action

The exact mechanism of action of 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile is not fully understood. However, it has been proposed that 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety, depression, and seizures. 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is associated with improved cognitive function.
Biochemical and Physiological Effects:
1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is associated with anxiolytic and anticonvulsant effects. Additionally, 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to increase the levels of acetylcholine in the brain, which is associated with improved cognitive function. 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has also been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile in lab experiments is its relatively low toxicity. Additionally, 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to have a good safety profile in animal studies. However, one limitation of using 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for the study of 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile. One area of research is the development of more efficient synthesis methods for 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile. Additionally, further studies are needed to fully understand the mechanism of action of 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile. Future studies could also investigate the potential use of 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile in the treatment of other neurological disorders, such as multiple sclerosis and epilepsy. Finally, the development of more water-soluble forms of 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile could improve its potential as a pharmacological agent.

Synthesis Methods

The synthesis of 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile involves the reaction of 1-methylpiperidine-2-carboxylic acid with thionyl chloride to yield 1-methylpiperidine-2-carbonyl chloride. This intermediate is then reacted with 1,2,4-triazole-3-amine in the presence of a base to give 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been extensively studied for its potential applications as a pharmacological agent. It has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 1-[2-(1-Methylpiperidin-2-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been studied for its antitumor activity.